2-(4-fluorophenyl)-5-(4-methylphenyl)-2,3-dihydro-1,3,4-thiadiazole

• IUPAC Name: 2-(4-fluorophenyl)-5-(4-methylphenyl)-2,3-dihydro-1,3,4-thiadiazole
• InChI: InChI=1S/C15H13FN2S/c1-10-2-4-11(5-3-10)14-17-18-15(19-14)12-6-8-13(16)9-7-12/h2-9,15,18H,1H3
• InChI Key: QQCAETURUKRIBN-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=C(C=C1)C2=NNC(S2)C3=CC=C(C=C3)F
• Molecular Formula: C15H13FN2S
• Molecular Weight: 272.3 g/mol

Description

2-(4-fluorophenyl)-5-(4-methylphenyl)-2,3-dihydro-1,3,4-thiadiazole is a chemical compound that belongs to the class of thiadiazole derivatives. It has gained significant attention in the scientific community due to its potential applications in medicinal chemistry.

Mechanism of Action

The exact mechanism of action of 2-(4-fluorophenyl)-5-(4-methylphenyl)-2,3-dihydro-1,3,4-thiadiazole is not fully understood. However, it has been proposed that the compound acts by inhibiting various enzymes and signaling pathways involved in the pathogenesis of various diseases.
Biochemical and physiological effects:
2-(4-fluorophenyl)-5-(4-methylphenyl)-2,3-dihydro-1,3,4-thiadiazole has been shown to exhibit various biochemical and physiological effects. It has been reported to reduce the levels of inflammatory cytokines, such as tumor necrosis factor-alpha (TNF-α) and interleukin-6 (IL-6), in vitro and in vivo. The compound has also been shown to induce apoptosis (programmed cell death) in cancer cells and reduce the growth of tumors in animal models.

Advantages and Limitations for Lab Experiments

2-(4-fluorophenyl)-5-(4-methylphenyl)-2,3-dihydro-1,3,4-thiadiazole has several advantages for lab experiments. It is relatively easy to synthesize and has been shown to exhibit a wide range of pharmacological activities. However, the compound has some limitations, such as low solubility in water and poor bioavailability.

Future Directions

There are several future directions for research on 2-(4-fluorophenyl)-5-(4-methylphenyl)-2,3-dihydro-1,3,4-thiadiazole. One area of interest is the development of more efficient synthesis methods to improve the yield and purity of the compound. Another area of research is the identification of the exact molecular targets and signaling pathways involved in the pharmacological activities of the compound. Additionally, the compound's potential as a drug candidate for the treatment of various diseases should be further explored.

Synthesis Methods

The synthesis of 2-(4-fluorophenyl)-5-(4-methylphenyl)-2,3-dihydro-1,3,4-thiadiazole has been reported in the literature. The most common method involves the reaction of 4-fluoroaniline, 4-methylbenzaldehyde, and thiosemicarbazide in the presence of a catalytic amount of acetic acid. The resulting product is then reduced using sodium borohydride to obtain the desired compound.

Scientific Research Applications

2-(4-fluorophenyl)-5-(4-methylphenyl)-2,3-dihydro-1,3,4-thiadiazole has been extensively studied for its potential applications in medicinal chemistry. It has been reported to exhibit a wide range of pharmacological activities, including anti-inflammatory, antioxidant, anticancer, anticonvulsant, and antimicrobial properties.